Cas no 2137609-96-0 (Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro-
• CAS No: 2137609-96-0
• MF: C₉H₈BrF₂N
• MW: 248.067328453064
• CID: 5259120
• Update Time: 2025-06-14

Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro-

• Inchi： 1S/C9H8BrF2N/c10-8-6-1-2-13-4-5(6)3-7(11)9(8)12/h3,13H,1-2,4H2
• InChI Key： YQVCUWWXVBZKOE-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Br)=C(F)C(F)=C2)CCN1

Additional information on Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro-

Exploring the Properties and Applications of Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro- (CAS No. 2137609-96-0)

The compound Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro- (CAS No. 2137609-96-0) is a halogenated and fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry and material science. With its unique bromine and fluorine substitutions, this molecule has garnered significant attention for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its electronic properties and bioactivity, which make it a promising candidate for drug discovery and functional material design.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity, traits highly valued in drug development. The presence of 5-bromo-6,7-difluoro substitutions in this tetrahydroisoquinoline derivative could improve its binding affinity to biological targets, a topic frequently searched by chemists and pharmacologists. Additionally, the compound's potential role in catalysis and organic synthesis aligns with the growing interest in sustainable chemistry and green synthesis methods, a hot topic in both academic and industrial research.

The structural features of CAS No. 2137609-96-0 also make it a subject of interest in material science. Fluorinated aromatic systems are known for their ability to modulate electronic properties, making them suitable for applications in organic electronics and optoelectronic devices. Questions like "How do fluorinated isoquinolines affect charge transport?" or "What are the applications of brominated heterocycles in OLEDs?" reflect the curiosity driving current research trends. This compound's potential in these areas could open new avenues for innovation.

From a synthetic perspective, the preparation of Isoquinoline, 5-bromo-6,7-difluoro-1,2,3,4-tetrahydro- involves multi-step reactions, often requiring careful optimization of conditions to achieve high yields and purity. Researchers frequently search for "efficient synthesis of fluorinated isoquinolines" or "bromination strategies for heterocycles," highlighting the need for scalable and environmentally friendly methodologies. The compound's versatility as a building block further underscores its value in drug design and materials engineering.

In conclusion, CAS No. 2137609-96-0 represents a compelling example of how targeted functionalization of heterocyclic scaffolds can unlock diverse applications. Its combination of halogen and fluorine substituents offers unique opportunities for researchers exploring bioactive molecules, advanced materials, and sustainable chemistry. As the scientific community continues to investigate its properties, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.